Cas no 431-39-0 (3,3,3-Trifluoropropane-1,2-diol)

• Product Name: 3,3,3-Trifluoropropane-1,2-diol
• CAS No: 431-39-0
• MF: C₃H₅F₃O₂
• MW: 130.065811872482
• MDL: MFCD02183521
• CID: 1515410
• PubChem ID: 3833333
• Update Time: 2025-04-21

3,3,3-Trifluoropropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoro-1,2-propanediol
• (R,S)-3,3,3-trifluoro-2-hydroxy-2-methylpropionamide
• Propanamide, 3,3,3-trifluoro-2-hydroxy-2-methyl-
• 3,3,3-Trifluor-2-hydroxy-2-methyl-propionamid
• 2-hydroxy-2-methyl-3,3,3-trifluoropropanamide
• CTK0C6850
• ACMC-20mknp
• 3,3,3-trifluoropropane-1,2-diol
• (rac)-3,3,3-trifluoro-1,2-propanediol
• 3,3,3-trifluoro-2-hydroxypropanol
• 3,3,3-Trifluor-1,2-propandiol
• 3,3,3-Trifluor-propan-1,2-diol
• AGN-PC-00O382
• 3,3,3-trifluoro-propane-1,2-diol
• d,l-3,3,3,-trifluoro-1,2-propanediol
• C3H5F3O2
• DB-135891
• MFCD02183521
• 431-39-0
• (perfluoromethyl)ethylene glycol
• 2,3-Dihydroxy-1,1,1-trifluoropropane, 3,3,3-Trifluoropropylene glycol
• C77670
• 1,2-Propanediol, 3,3,3-trifluoro-, (S)-
• BS-28793
• EN300-200368
• DTXSID801303564
• CS-0138549
• AKOS013215751
• DWNPUOOZAWJARX-UHFFFAOYSA-N
• SCHEMBL365292
• 3,3,3-Trifluoropropane-1,2-diol

• MDL： MFCD02183521
• Inchi： 1S/C3H5F3O2/c4-3(5,6)2(8)1-7/h2,7-8H,1H2
• InChI Key： QMASYWGIMXQPEJ-UHFFFAOYSA-N
• SMILES： FC(C(CO)O)(F)F

Computed Properties

• Exact Mass: 130.02415
• Monoisotopic Mass: 130.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 0

Experimental Properties

• PSA: 40.46
• LogP: -0.09810